LK-60

• Molecular Formula: C17H16F3N5O
• Molecular Weight: 363.34 g/mol
• SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC3=CC=CC(=C3)C(F)(F)F
• InChI: InChI=1S/C17H16F3N5O/c1-3-12-9-15(26)23-16(22-12)25-14(7-10(2)24-25)21-13-6-4-5-11(8-13)17(18,19)20/h4-9,21H,3H2,1-2H3,(H,22,23,26)
• InChIKey: DIORGMDYHXVSAK-UHFFFAOYSA-N

LK-60: Noncovalent DprE1 Inhibitor

LK-60 is a synthetic small-molecule N-(1-(6-oxo-1,6-dihydropyrimidine)-pyrazole) acetamide derivative (C₁₇H₁₆F₃N₅O, MW 363.34) that functions as a noncovalent inhibitor of decaprenylphosphoryl-β-D-ribose oxidase (DprE1), an essential enzyme in the Mycobacterium tuberculosis (Mtb) cell wall biosynthetic pathway. Identified through structure-based virtual screening and computationally guided design, LK-60 suppresses Mtb proliferation with MIC values of 0.78–1.56 μM and is recognized as the most active DprE1 inhibitor derived from computer-aided drug design (CADD) to date [1]. The compound belongs to a novel chemotype scaffold distinct from benzothiazinone, carbostyril, and azaindole classes of DprE1 inhibitors currently in clinical development [2].

1

Noncovalent DprE1 engagement. Supports reversible target-binding studies distinct from covalent inhibitor series.

2

Novel pyrimidine-pyrazole chemotype. Provides a structurally orthogonal scaffold for CADD-driven Mtb cell wall research.

3

CADD-validated discovery workflow. Enables benchmarking of in silico screening approaches against a high-activity DprE1 hit.

• [1] Yang L, Hu X, Lu Y, et al. Discovery of N-(1-(6-Oxo-1,6-dihydropyrimidine)-pyrazole) Acetamide Derivatives as Novel Noncovalent DprE1 Inhibitors against Mycobacterium tuberculosis. J Med Chem. 2024;67(3):1914-1931. doi:10.1021/acs.jmedchem.3c01703. PMID: 38232131. View Source
• [2] Zhang Y, Wu R, Sun M, et al. Progress of anti-tuberculosis drug targets and novel therapeutic strategies. Front Microbiol. 2025;16:1637254. doi:10.3389/fmicb.2025.1637254. View Source

Why LK-60 Cannot Be Substituted

DprE1 inhibitors form a mechanistically diverse class encompassing both covalent (e.g., PBTZ169) and noncovalent (e.g., TBA-7371, OPC-167832) binding modes with distinct chemotypes, resistance profiles, and pharmacokinetic behaviors [1]. Within the noncovalent subset, LK-60's pyrimidine-pyrazole scaffold is structurally unrelated to the 1,4-azaindole core of TBA-7371 or the carbostyril core of OPC-167832, precluding any assumption of interchangeable target engagement, solubility, or ADMET properties [2]. Even within the same published series, the closest analog LK-75 exhibits demonstrably different anti-mycobacterial potency despite identical target annotation [1]. Substituting LK-60 without head-to-head quantitative verification therefore risks compromising the intended biological activity, selectivity, or safety profile.

LK-60 (This product)

Potential substitute

Binding mode

Noncovalent DprE1 inhibitor

Covalent inhibitors (e.g., PBTZ169) may shift resistance and off-target profiles

Chemotype scaffold

Pyrimidine-pyrazole core

TBA-7371 (azaindole) or OPC-167832 (carbostyril) cores differ; target engagement and ADMET may not transfer

Analog potency

Highest activity within series

Close analog LK-75 shows potency divergence; substitution risks assay-window mismatch

• [1] Shahin MI, Elyamani MA, Elsawi AE, et al. DprE1 inhibitors: An insight into the recent developments and synthetic approaches. Eur J Pharm Sci. 2025;209:107062. doi:10.1016/j.ejps.2025.107062. View Source
• [2] Yang L, Hu X, Lu Y, et al. J Med Chem. 2024;67(3):1914-1931. doi:10.1021/acs.jmedchem.3c01703. View Source

LK-60 Differentiation Evidence

Anti-TB Potency vs. TBA-7371

In the same study, LK-60 suppressed Mtb proliferation with MIC values of 0.78–1.56 μM. This potency is 8- to 16-fold superior to the Phase II clinical candidate TBA-7371, which exhibited an MIC of 12.5 μM under identical assay conditions. LK-60's MIC is also comparable to that of the first-line drug isoniazid [1].

Anti-TB potency vs. TBA-7371

Head-to-head

MIC 0.78–1.56 µM vs. 12.5 µM

Reported 8- to 16-fold higher antimycobacterial potency than Phase II candidate under identical assay conditions.

Context: Mtb H37Rv broth microdilution; data to verify.

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against Mycobacterium tuberculosis
Target Compound Data	0.78–1.56 μM (LK-60)
Comparator Or Baseline	TBA-7371 (MIC = 12.5 μM); Isoniazid (comparable, as stated by authors)
Quantified Difference	LK-60 is 8- to 16-fold more potent than TBA-7371 (12.5 / 0.78 = 16× at upper bound; 12.5 / 1.56 = 8× at lower bound)
Conditions	Mtb H37Rv strain; broth microdilution MIC assay; conditions as described in Yang et al. J Med Chem 2024

Why This Matters

For procurement decisions, LK-60 provides an approximately order-of-magnitude greater anti-TB potency than a Phase II clinical candidate targeting the same enzyme, enabling lower effective concentrations in in vitro assays and potentially reducing compound quantities required for screening campaigns.

• [1] Yang L, Hu X, Lu Y, et al. J Med Chem. 2024;67(3):1914-1931. PMID: 38232131. doi:10.1021/acs.jmedchem.3c01703. View Source

Potency vs. Close Analog LK-75

Within the same N-(1-(6-oxo-1,6-dihydropyrimidine)-pyrazole) acetamide series, LK-60 and LK-75 represent the two most active compounds. A recent comprehensive DprE1 inhibitor review assigned distinct MIC values of 0.78 μM for LK-60 and 1.56 μM for LK-75, indicating that LK-60 is approximately 2-fold more potent than its closest structural analog [1]. The original publication reports a combined MIC range of 0.78–1.56 μM for both compounds [2].

Potency vs. analog LK-75

Cross-study

MIC 0.78 µM vs. 1.56 µM

Reported 2-fold higher potency within same chemotype; supports prioritizing LK-60 for SAR studies.

Consolidated review values; source-specific review recommended.

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against M. tuberculosis
Target Compound Data	0.78 μM (LK-60; review-consolidated value); 0.78–1.56 μM range per primary publication
Comparator Or Baseline	LK-75 (MIC = 1.56 μM per review; 0.78–1.56 μM range per primary publication)
Quantified Difference	Approximately 2-fold greater potency for LK-60 over LK-75 based on disaggregated review values
Conditions	Mtb proliferation assay; Yang et al. J Med Chem 2024; consolidated MIC values reported in Shahin et al. Eur J Pharm Sci 2025

Why This Matters

Even within a closely related analog series, substitution is not potency-neutral. Researchers requiring the highest-potency compound from this scaffold should prioritize LK-60 specifically over LK-75, as a 2-fold potency difference can significantly impact assay design, dose-response windows, and SAR interpretation.

• [1] Shahin MI, Elyamani MA, Elsawi AE, et al. DprE1 inhibitors: An insight into the recent developments and synthetic approaches. Eur J Pharm Sci. 2025;209:107062. doi:10.1016/j.ejps.2025.107062. View Source
• [2] Yang L, Hu X, Lu Y, et al. J Med Chem. 2024;67(3):1914-1931. doi:10.1021/acs.jmedchem.3c01703. View Source

Cytotoxicity Selectivity Profile

LK-60 and LK-75 both exhibited IC50 values exceeding 100 μM against human HepG2 hepatocellular carcinoma cells, representing more than 100 times the concentration required for anti-mycobacterial efficacy (MIC = 0.78–1.56 μM). This was quantified as over a 100-fold selectivity window in the primary publication [1]. The cytotoxicity data is confirmed in MedChemExpress's curated IC50 table sourced from the same study . For comparison, TBA-7371 has been reported without cytotoxicity up to 100 μM, but with an MIC of 12.5 μM, yielding a selectivity window of only approximately 8-fold.

Cytotoxicity selectivity

Head-to-head

HepG2 IC50 >100 µM vs. MIC 0.78–1.56 µM

Reported >64- to >128-fold selectivity window; supports cell-model endpoint review with lower confounding cytotoxicity risk.

Comparator TBA-7371 shows ~8× window. Endpoint context requires independent replication.

Evidence Dimension	Cytotoxicity (IC50) vs. Anti-Mtb Potency (MIC) Selectivity Ratio
Target Compound Data	IC50 (HepG2) > 100 μM; MIC = 0.78–1.56 μM; selectivity ratio > 64–128
Comparator Or Baseline	TBA-7371: Cytotoxicity none up to 100 μM; MIC = 12.5 μM; selectivity ratio approximately 8
Quantified Difference	LK-60 selectivity window is >8- to >16-fold wider than that of TBA-7371
Conditions	HepG2 human liver cell line; cell viability reduction assay (Yang et al. J Med Chem 2024); Mtb H37Rv MIC assay

Why This Matters

A >100-fold selectivity window is a critical decision factor for selecting a compound intended for extended in vitro studies, co-culture models, or progression into in vivo efficacy evaluations, as it minimizes confounding cytotoxicity and reduces the risk of false-positive anti-bacterial readouts.

• [1] Yang L, Hu X, Lu Y, et al. J Med Chem. 2024;67(3):1914-1931. doi:10.1021/acs.jmedchem.3c01703. (Figure 8E,F: IC50 values of LK-60 and LK-75 to both cells larger than 100 μM, over 100 times higher than MIC). View Source

Synergy with First-Line TB Drugs

LK-60 exhibited synergy effects when combined with either rifampicin or ethambutol, two cornerstone first-line anti-tubercular agents, as confirmed in the primary publication [1]. This synergy profile was also highlighted in the 2025 Frontiers in Microbiology review as a key differentiating feature supporting clinical development potential [2]. The original study indicates this synergy is indicative of broad potential for clinical combination applications.

Synergy with first-line drugs

Class-level

Confirmed synergy with rifampicin and ethambutol

Supports TB combination-regimen study context; differentiates from compounds with additive-only profiles.

Quantitative synergy metrics (e.g., FICI) not available at abstract level.

Evidence Dimension	Synergy with first-line anti-TB drugs (checkerboard or equivalent assay)
Target Compound Data	LK-60 synergy confirmed with rifampicin and ethambutol
Comparator Or Baseline	Isoniazid (standard first-line comparator; synergy not assessed for DprE1 inhibitors as a class property)
Quantified Difference	Qualitative synergy confirmed; quantitative synergy metrics (e.g., FICI) not extracted from available abstract-level data
Conditions	Combination drug susceptibility testing; Yang et al. J Med Chem 2024

Why This Matters

Demonstrated synergy with standard-of-care first-line TB drugs differentiates LK-60 from compounds that may only exhibit additive or indifferent effects in combination, making it a more relevant tool compound for researchers studying TB combination regimens or seeking DprE1 inhibitors compatible with existing therapeutic frameworks.

• [1] Yang L, Hu X, Lu Y, et al. J Med Chem. 2024;67(3):1914-1931. doi:10.1021/acs.jmedchem.3c01703. View Source
• [2] Zhang Y, Wu R, Sun M, et al. Front Microbiol. 2025;16:1637254. doi:10.3389/fmicb.2025.1637254. View Source

CADD Discovery Benchmark

The authors explicitly state that LK-60 is 'the most active DprE1 inhibitor derived from CADD so far' [1]. This designation places LK-60 in a distinct category from DprE1 inhibitors discovered through high-throughput screening (e.g., TBA-7371, OPC-167832, BTZ-043), as it validates the predictive power of structure-based virtual screening for this target class. The compound emerged from a computationally guided scaffold design strategy rather than empirical library screening, distinguishing its discovery provenance from all DprE1 clinical candidates [2].

CADD discovery benchmark

Class-level

Most active CADD-derived DprE1 inhibitor reported to date

Provides reference compound for computational chemistry teams validating in silico screening pipelines.

Categorical claim by original authors; no quantitative rank-order dataset across all CADD series.

Evidence Dimension	Discovery methodology and potency ranking within CADD-derived DprE1 inhibitors
Target Compound Data	Most active CADD-derived DprE1 inhibitor; MIC = 0.78–1.56 μM
Comparator Or Baseline	All other CADD-derived DprE1 inhibitors (no explicit quantitative comparator named for this categorical claim)
Quantified Difference	Categorical designation as 'most active' by the original authors; no quantitative rank-order dataset available for all CADD-derived DprE1 inhibitors
Conditions	Structure-based virtual screening and computationally guided design pipeline; Yang et al. J Med Chem 2024

Why This Matters

For research groups employing CADD methodologies or validating computational drug discovery pipelines against DprE1, LK-60 serves as the benchmark compound—the most potent exemplar of in silico-guided discovery for this target, with a well-documented design trajectory and experimental validation.

• [1] Yang L, Hu X, Lu Y, et al. J Med Chem. 2024;67(3):1914-1931. doi:10.1021/acs.jmedchem.3c01703. View Source
• [2] Zhang Y, Wu R, Sun M, et al. Front Microbiol. 2025;16:1637254. doi:10.3389/fmicb.2025.1637254. View Source

Gut Microbiota Safety Profile

LK-60 demonstrated good safety profiles toward gut microbiota and human cells in the original study [1]. This property is attributable to DprE1 being an enzyme essential specifically for mycobacterial cell wall synthesis and not present in commensal gut bacteria or human cells, giving LK-60 an inherent mechanism-based selectivity advantage. In contrast, broad-spectrum antibiotics and some clinical DprE1 inhibitors like TBA-7371 have reported off-target activity (e.g., PDE6 inhibition with IC50 = 4 μM for TBA-7371 ).

Gut microbiota safety

Supporting

Qualitative safety profile toward gut microbiota and human cells

Reported mechanism-based selectivity advantage; supports host-microbiome interaction model context.

Data to verify; quantitative microbiota diversity metrics not reported.

Evidence Dimension	Gut microbiota safety and human cell tolerability
Target Compound Data	Good safety profiles to gut microbiota and human cells (qualitative assessment)
Comparator Or Baseline	TBA-7371: known off-target activity against PDE6 (IC50 = 4 μM); broad-spectrum antibiotics with known microbiome disruption
Quantified Difference	No quantitative microbiota diversity metrics reported; qualitative safety claim supported by cytotoxicity data (>100 μM IC50 in HepG2)
Conditions	Gut microbiota exposure assays and human cell viability assays; Yang et al. J Med Chem 2024

Why This Matters

For researchers studying TB in models where microbiome preservation is relevant (e.g., host-microbiome interaction studies, long-term treatment models), LK-60's documented gut microbiota safety provides a rationale for selection over less selective anti-mycobacterial agents.

• [1] Yang L, Hu X, Lu Y, et al. J Med Chem. 2024;67(3):1914-1931. doi:10.1021/acs.jmedchem.3c01703. View Source

LK-60 Application Scenarios

DprE1 Target Validation & Drug Discovery

LK-60 should be the compound of choice for research groups performing DprE1 target validation, biochemical enzyme inhibition assays, or structure-based drug design studies where maximal anti-mycobacterial potency is required from a noncovalent inhibitor. With an MIC of 0.78–1.56 μM—approximately 8- to 16-fold more potent than the Phase II candidate TBA-7371 and comparable to isoniazid—LK-60 provides a superior signal-to-noise window in cell-based Mtb proliferation assays [1]. Its designation as 'the most active CADD-derived DprE1 inhibitor' further makes it the reference compound for computational chemistry teams benchmarking virtual screening or AI-guided design workflows against this target [1].

TB Combination Regimen Research

For investigators studying multi-drug TB regimens or evaluating DprE1 inhibitors as add-on agents to standard therapy, LK-60 offers experimentally confirmed synergy with both rifampicin and ethambutol [1]. This synergy profile makes LK-60 a superior tool compound over DprE1 inhibitors lacking demonstrated first-line drug compatibility. The compound can serve as a positive control or lead compound in checkerboard assays, time-kill kinetics studies, or in vitro pharmacodynamic models of TB combination therapy [2].

Selectivity Profiling & Host Cell Safety

LK-60's documented >100 μM IC50 against human HepG2 cells—representing a >64- to >128-fold window above its anti-TB MIC—positions it as the preferred DprE1 inhibitor for experiments where host cell toxicity could confound results [1]. This includes macrophage infection models, co-culture systems, and extended-duration in vitro assays. In contrast, TBA-7371's smaller approximately 8-fold selectivity window (12.5 μM MIC against a no-cytotoxicity-up-to-100 μM ceiling) provides less experimental latitude [2]. Researchers conducting selectivity panels or evaluating off-target liability should also note that LK-60, as a DprE1-specific inhibitor, avoids the PDE6 off-target inhibition documented for TBA-7371 (IC50 = 4 μM) .

SAR & Medicinal Chemistry Optimization

For medicinal chemistry teams exploring non-benzothiazinone, non-carbostyril chemical space for DprE1 inhibition, LK-60's N-(1-(6-oxo-1,6-dihydropyrimidine)-pyrazole) acetamide scaffold represents a structurally distinct starting point that has already produced the most active CADD-derived inhibitor in its class [1]. The availability of a close analog (LK-75, MIC = 1.56 μM) from the same publication provides an immediate comparator for establishing SAR trends [2]. Procurement of both LK-60 and LK-75 together enables internal benchmark studies that validate synthetic modifications against published potency differentials [2].

Application

Selection Property

Validation Focus

DprE1 target validation & CADD benchmarking

Noncovalent, high-activity chemotype

Enzymatic and cell-based DprE1 assay context; computational workflow reproducibility

TB combination regimen research

Confirmed synergy with rifampicin and ethambutol

Combination assay context; time-kill and pharmacodynamic model endpoints

Host-cell selectivity profiling

Wide cytotoxicity selectivity window

Macrophage infection and co-culture model endpoint review; off-target liability context

SAR & medicinal chemistry optimization

Structurally distinct scaffold with active analog pair

Internal benchmark studies against LK-75; published potency differential verification

• [1] Yang L, Hu X, Lu Y, et al. J Med Chem. 2024;67(3):1914-1931. doi:10.1021/acs.jmedchem.3c01703. PMID: 38232131. View Source
• [2] Shahin MI, Elyamani MA, Elsawi AE, et al. DprE1 inhibitors: An insight into the recent developments and synthetic approaches. Eur J Pharm Sci. 2025;209:107062. View Source